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Compound of Interest

Compound Name: 2-Phenylpropanenitrile

Cat. No.: B133222 Get Quote

Essential guidelines for the safe handling and disposal of 2-phenylpropanenitrile, ensuring

the safety of laboratory personnel and environmental protection.

2-Phenylpropanenitrile, also known as alpha-methylbenzyl cyanide, is a nitrile compound

utilized in various organic synthesis applications. Due to its hazardous nature, proper disposal

is critical to prevent harm to individuals and the environment. This guide provides a

comprehensive, step-by-step procedure for the safe disposal of 2-phenylpropanenitrile,

tailored for researchers, scientists, and drug development professionals.

Hazard Profile and Safety Precautions
2-Phenylpropanenitrile is classified as harmful if swallowed, inhaled, or in contact with skin[1]

[2]. It can cause irritation to the eyes, skin, and respiratory system[2]. Therefore, strict

adherence to safety protocols is mandatory during handling and disposal.

Personal Protective Equipment (PPE): Before beginning any disposal procedure, ensure the

following PPE is worn:

Gloves: Chemical-resistant gloves (e.g., nitrile or neoprene) are essential to prevent skin

contact[1].

Eye Protection: Safety glasses or goggles to shield from potential splashes.
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Lab Coat: A lab coat or other protective clothing should be worn to protect against

contamination of personal clothing[1].

Respiratory Protection: In cases of inadequate ventilation or potential for aerosolization, a

NIOSH-approved respirator should be used[1].

Step-by-Step Disposal Procedure
The disposal of 2-phenylpropanenitrile must be managed as hazardous waste, in compliance

with all local, state, and federal regulations[1].

1. Segregation and Waste Collection:

Designate a specific, clearly labeled, and sealed container for 2-phenylpropanenitrile
waste.

Do not mix 2-phenylpropanenitrile with other waste streams, especially acids, as this can

lead to the release of toxic gases[3][4].

Collect any contaminated materials, such as pipette tips, gloves, and absorbent pads, in the

same designated hazardous waste container.

2. Spill Management:

In the event of a spill, evacuate non-essential personnel from the area.

Absorb the spill using an inert material like vermiculite, sand, or earth[1].

Carefully collect the absorbed material and place it into the designated hazardous waste

container.

Do not allow the chemical to enter drains or waterways[1][5].

3. Container Labeling and Storage:

The hazardous waste container must be accurately and clearly labeled with "Hazardous

Waste" and the chemical name "2-Phenylpropanenitrile".
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Store the sealed container in a cool, dry, and well-ventilated area, away from incompatible

materials[1].

4. Final Disposal:

Arrange for the disposal of the hazardous waste through a certified and licensed hazardous

waste disposal company[6].

Incineration at an approved facility is a common disposal method for this type of organic

waste[6].

Quantitative Data Summary
Property Value Source

Molecular Formula C9H9N [7]

Molecular Weight 131.17 g/mol [7]

Density 0.987 g/cm³ [7]

Boiling Point 231 °C at 760 mmHg [7]

Flash Point 93.9 °C [7]

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of 2-
phenylpropanenitrile.
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Caption: Workflow for the safe disposal of 2-phenylpropanenitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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